![molecular formula C21H18ClN3O2 B269057 3-{[(4-chloroanilino)carbonyl]amino}-N-methyl-N-phenylbenzamide](/img/structure/B269057.png)
3-{[(4-chloroanilino)carbonyl]amino}-N-methyl-N-phenylbenzamide
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Overview
Description
3-{[(4-chloroanilino)carbonyl]amino}-N-methyl-N-phenylbenzamide, commonly known as CAMB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. CAMB is a benzamide derivative that has been synthesized through various methods and has shown promising results in preclinical studies.
Mechanism of Action
The mechanism of action of CAMB is not fully understood, but it is believed to work through the inhibition of various enzymes and signaling pathways involved in cancer cell growth and neuroprotection. CAMB has been found to inhibit the activity of poly(ADP-ribose) polymerase (PARP), an enzyme involved in DNA repair, leading to the accumulation of DNA damage and cell death in cancer cells. CAMB has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, leading to the upregulation of antioxidant and anti-inflammatory genes.
Biochemical and Physiological Effects:
CAMB has been found to have various biochemical and physiological effects, including the inhibition of cancer cell growth, neuroprotection, and anti-inflammatory activity. CAMB has been shown to induce apoptosis, a form of programmed cell death, in cancer cells through the inhibition of PARP activity. CAMB has also been found to protect neurons from oxidative stress-induced damage and reduce inflammation in preclinical studies.
Advantages and Limitations for Lab Experiments
CAMB has several advantages for lab experiments, including its high solubility in various solvents and its stability under different pH conditions. However, CAMB also has some limitations, including its low bioavailability and poor pharmacokinetic properties, which may limit its therapeutic efficacy in vivo.
Future Directions
Further research is needed to fully understand the mechanism of action of CAMB and its potential therapeutic applications in various scientific research fields. Future studies could focus on improving the pharmacokinetic properties of CAMB, developing novel formulations for improved delivery, and conducting clinical trials to evaluate its safety and efficacy in humans. Additionally, further studies could investigate the potential synergistic effects of CAMB with other anticancer or neuroprotective agents.
Synthesis Methods
CAMB can be synthesized through various methods, including the reaction of 4-chloroaniline with N-methyl-N-phenylbenzamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS). The resulting compound is then purified through recrystallization and characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS).
Scientific Research Applications
CAMB has shown potential therapeutic applications in various scientific research fields, including cancer treatment, neuroprotection, and anti-inflammatory activity. CAMB has been found to inhibit the growth of various cancer cell lines, including breast, colon, and prostate cancer cells. CAMB has also been shown to protect neurons from oxidative stress-induced damage and reduce inflammation in preclinical studies.
properties
Molecular Formula |
C21H18ClN3O2 |
---|---|
Molecular Weight |
379.8 g/mol |
IUPAC Name |
3-[(4-chlorophenyl)carbamoylamino]-N-methyl-N-phenylbenzamide |
InChI |
InChI=1S/C21H18ClN3O2/c1-25(19-8-3-2-4-9-19)20(26)15-6-5-7-18(14-15)24-21(27)23-17-12-10-16(22)11-13-17/h2-14H,1H3,(H2,23,24,27) |
InChI Key |
XABQSEYOSCWREL-UHFFFAOYSA-N |
SMILES |
CN(C1=CC=CC=C1)C(=O)C2=CC(=CC=C2)NC(=O)NC3=CC=C(C=C3)Cl |
Canonical SMILES |
CN(C1=CC=CC=C1)C(=O)C2=CC(=CC=C2)NC(=O)NC3=CC=C(C=C3)Cl |
Origin of Product |
United States |
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